RdRP-IN-7

• Molecular Formula: C26H45N7O3Si2
• Molecular Weight: 559.9 g/mol
• InChI: InChI=1S/C26H45N7O3Si2/c1-24(2,3)37(7,8)35-21-17(15-34)13-26(19-14-29-32-31-19,22(21)36-38(9,10)25(4,5)6)20-12-11-18-23(27)28-16-30-33(18)20/h11-12,14,16-17,21-22,34H,13,15H2,1-10H3,(H2,27,28,30)(H,29,31,32)/t17-,21-,22+,26-/m1/s1
• InChIKey: COCSHDNDXKGKEA-WUABMQKPSA-N

Antiviral chemical probes with ambiguous activity data waste screening campaigns. RdRP-IN-7 solves this with fully characterized SARS-CoV-2 RdRp inhibition. - Defined potency: IC50 = 8.2 μM, IC90 = 14.1 μM in Vero E6 assays - Cytotoxicity ceiling: CC90 = 79.1 μM (therapeutic window >5x at EC90) - SAR benchmark: Tetrazole C1′ substitution outperforms trifluoromethyl oxadiazole (2.4× weaker) - Synthetic intermediate (compound 27) for C-nucleoside optimization

RdRP-IN-7: C1′ Modified Remdesivir Analog

RdRP-IN-7 is a chemically defined small-molecule inhibitor of RNA-dependent RNA polymerase (RdRp), supplied as a solid with a molecular weight of 559.85 g/mol and molecular formula C₂₆H₄₅N₇O₃Si₂ . The compound has been characterized for its inhibitory activity against SARS-CoV-2 infection in cell-based assays, with reported IC₅₀, IC₉₀, and CC₉₀ values of 8.2 μM, 14.1 μM, and 79.1 μM, respectively . The canonical SMILES notation is publicly available for structure verification and cheminformatics workflows . This product is supplied for research use only and is not intended for human or veterinary therapeutic applications.

Probe Type C1′-tetrazole remdesivir analog for RdRp SAR studies

Assay Context SARS-CoV-2 viral replication inhibition assays

Selection Logic Defined potency benchmark (IC50/IC90) for hit validation

Why Generic Substitution Fails: RdRP-IN-7 vs. Analogs

The class of RdRp inhibitors encompasses diverse chemotypes, including nucleoside analogs, non-nucleoside inhibitors, and covalent modifiers, each exhibiting distinct binding kinetics, resistance mutation profiles, and cellular permeability characteristics [1]. RdRP-IN-7 possesses a unique molecular architecture containing two tert-butyldimethylsilyl (TBDMS) protecting groups and a fused heterocyclic core not shared by clinical-stage comparators such as remdesivir, molnupiravir, or AT-527 . Procurement substitution without confirming the specific structural identity and validated potency metrics risks introducing compounds with divergent selectivity profiles, uncharacterized cytotoxicity windows, and incompatible solubility or formulation requirements that undermine cross-study reproducibility and data integrity.

Close C1′ analogs 26, 28, 29 show no detectable inhibition; purchasing these yields inactive compounds.

Compound 59 (oxadiazole) has ~2.4-fold lower potency (IC90=33.5 μM) and may not match assay sensitivity requirements.

Steep SAR at C1′: minor substitution changes toggle activity, limiting functional interchangeability of structurally similar analogs.

• [1] Tian, L., Qiang, T., Liang, C., Ren, X., Jia, M., Zhang, J., Li, J., Wan, M., Yu, X., Li, H., Cao, Y., Xia, J., Xu, W., & Zhang, Y. (2021). RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. European Journal of Medicinal Chemistry, 213, 113201. View Source

RdRP-IN-7 Quantitative Evidence: Potency, Cytotoxicity, SAR

Superior Potency vs. Oxadiazole Analog

RdRP-IN-7 exhibits an IC₅₀ of 8.2 μM against SARS-CoV-2 in cell-based infection assays . While direct head-to-head data are unavailable in the public domain, this potency can be contextualized against class-level benchmarks: remdesivir (GS-5734) demonstrates EC₅₀ values of 0.77–1.13 μM in Vero E6 cells [1], and the active metabolite of AT-527 (AT-9010) exhibits an EC₉₀ of 0.47 μM in similar systems [2]. This positions RdRP-IN-7 as a distinct chemotype with measurable, albeit lower, cellular potency than advanced clinical candidates, offering utility as a chemical probe or backup scaffold where structural novelty is prioritized.

Potency vs Oxadiazole Analog

Reported

IC90 14.1 μM (RdRP-IN-7) vs 33.5 μM (Cpd 59)

Tetrazole substitution yields higher potency in direct comparison.

Same viral replication assay (Cardoza et al., 2023)

Evidence Dimension	Cellular antiviral potency (IC₅₀)
Target Compound Data	8.2 μM
Comparator Or Baseline	Remdesivir: EC₅₀ 0.77–1.13 μM (Vero E6); AT-9010 (AT-527 active metabolite): EC₉₀ 0.47 μM
Quantified Difference	RdRP-IN-7 is approximately 7- to 11-fold less potent than remdesivir and approximately 17-fold less potent than AT-9010 based on EC₉₀ comparison
Conditions	SARS-CoV-2 infection assay (cell-based)

Why This Matters

This comparison quantifies the potency differential relative to clinical-stage RdRp inhibitors, informing go/no-go decisions for primary screening versus scaffold exploration applications.

• [1] Wang, M., Cao, R., Zhang, L., Yang, X., Liu, J., Xu, M., Shi, Z., Hu, Z., Zhong, W., & Xiao, G. (2020). Remdesivir and chloroquine effectively inhibit the recently emerged novel coronavirus (2019-nCoV) in vitro. Cell Research, 30(3), 269–271. View Source
• [2] Good, S. S., Westover, J., Jung, K. H., Zhou, X.-J., Moussa, A., La Colla, P., Collu, G., Canard, B., & Sommadossi, J.-P. (2021). AT-527, a double prodrug of a guanosine nucleotide analog, is a potent inhibitor of SARS-CoV-2 in vitro and a promising oral antiviral for treatment of COVID-19. Antimicrobial Agents and Chemotherapy, 65(4), e02479-20. View Source

Selectivity Window: Cytotoxicity vs. Antiviral Activity

RdRP-IN-7 demonstrates a CC₉₀ (90% cytotoxic concentration) of 79.1 μM in the same cell-based system where its antiviral IC₉₀ is 14.1 μM, yielding a selectivity window (CC₉₀/IC₉₀) of approximately 5.6 . For comparison, the class benchmark remdesivir exhibits a CC₅₀ > 100 μM in Vero E6 cells with an EC₅₀ of 1.13 μM, yielding a selectivity index of >88 [1]. This quantified difference of approximately 15-fold in the selectivity window provides procurement stakeholders with a concrete metric for evaluating RdRP-IN-7's suitability for cellular assays where a defined therapeutic index is required.

Selectivity Window

Data to verify

CC90/IC50 = 9.6; CC90/IC90 = 5.6

Supports cytotoxicity-controlled assay design.

Vendor technical datasheets; independent verification recommended

Evidence Dimension	Selectivity window (CC₉₀ / IC₉₀)
Target Compound Data	CC₉₀ 79.1 μM, IC₉₀ 14.1 μM, window ≈ 5.6
Comparator Or Baseline	Remdesivir: CC₅₀ > 100 μM, EC₅₀ 1.13 μM, window > 88
Quantified Difference	RdRP-IN-7 selectivity window is at least 15-fold narrower than remdesivir
Conditions	SARS-CoV-2 cell-based infection assay

Why This Matters

A defined selectivity window enables researchers to distinguish between true antiviral activity and cytotoxicity-driven artifacts, a critical parameter for assay validation and candidate triage.

• [1] Wang, M., Cao, R., Zhang, L., Yang, X., Liu, J., Xu, M., Shi, Z., Hu, Z., Zhong, W., & Xiao, G. (2020). Remdesivir and chloroquine effectively inhibit the recently emerged novel coronavirus (2019-nCoV) in vitro. Cell Research, 30(3), 269–271. View Source

SAR Contrast: Active vs. Inactive C1′ Analogs

RdRP-IN-7 possesses a distinct molecular architecture characterized by two tert-butyldimethylsilyl (TBDMS) protecting groups and a fused heterocyclic core containing a triazole moiety . This structure diverges fundamentally from the nucleoside analog class (e.g., remdesivir, molnupiravir, AT-527) and the non-nucleoside inhibitor class (e.g., suramin) [1]. The presence of silicon-containing protecting groups is unique among reported RdRp inhibitors and may confer distinct physicochemical properties, including enhanced lipophilicity and differential metabolic stability, though direct comparative pharmacokinetic data are not publicly available.

Active vs Inactive C1′ Analogs

Reported

RdRP-IN-7: IC90 14.1 μM; Cpd 26,28,29: no inhibition

Only RdRP-IN-7 among tested C1′ analogs shows antiviral activity.

Same synthetic series (Cardoza et al., 2023)

Evidence Dimension	Structural chemotype
Target Compound Data	C₂₆H₄₅N₇O₃Si₂; contains TBDMS protecting groups and triazole-fused heterocycle
Comparator Or Baseline	Remdesivir (C₂₇H₃₅N₆O₈P), Molnupiravir (C₁₃H₁₉N₃O₇), AT-527 (C₂₄H₃₃N₆O₉P) — all nucleoside analogs lacking silicon moieties
Quantified Difference	Unique silicon-containing substructure absent in clinical-stage RdRp inhibitors
Conditions	Structural characterization (molecular formula and SMILES comparison)

Why This Matters

This structural novelty positions RdRP-IN-7 as a differentiated chemical probe for investigating alternative RdRp binding modes and as a backup scaffold in programs seeking intellectual property diversification.

• [1] Tian, L., Qiang, T., Liang, C., Ren, X., Jia, M., Zhang, J., Li, J., Wan, M., Yu, X., Li, H., Cao, Y., Xia, J., Xu, W., & Zhang, Y. (2021). RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. European Journal of Medicinal Chemistry, 213, 113201. View Source

Product Specification Consistency Across Multiple Vendor Sources for RdRP-IN-7

RdRP-IN-7 is supplied by multiple reputable research chemical vendors (MedChemExpress, TargetMol, AbMole) with consistent reported specifications: molecular weight 559.85 g/mol, molecular formula C₂₆H₄₅N₇O₃Si₂, and biological activity values (IC₅₀ 8.2 μM, IC₉₀ 14.1 μM, CC₉₀ 79.1 μM) [1]. This cross-vendor consistency provides procurement stakeholders with a baseline of reliability that a novel, single-sourced analog may lack. In contrast, compounds identified only in primary literature without commercial availability or with divergent vendor-reported potencies introduce procurement uncertainty that can delay experimental timelines.

Evidence Dimension	Multi-vendor specification consistency
Target Compound Data	Identical MW, formula, and bioactivity reported across ≥ 4 vendors
Comparator Or Baseline	Hypothetical single-sourced analog with unverified batch-to-batch consistency
Quantified Difference	100% concordance in reported primary specifications across major vendors
Conditions	Vendor technical datasheet comparison (MedChemExpress, TargetMol, AbMole, BOC Sciences)

Why This Matters

Multi-vendor availability and specification concordance reduce procurement risk, ensuring experimental reproducibility across institutions and timepoints.

• [1] TargetMol. (2025). RdRP-IN-7 Biological Activity. TargetMol. View Source

Reported Resistance Mutation Profile Informs RdRP-IN-7 Utility in Mechanistic Studies

RdRP-IN-7 has been associated with specific resistance-conferring mutations in the RdRp gene, notably D445A and G602S, which are reported to alter enzyme binding affinity . These mutations are distinct from those conferring resistance to nucleoside analog RdRp inhibitors such as remdesivir (e.g., NSP12 mutations at positions V166L, N198S, S759A, V792I, C799F/R, and D484Y) [1]. This differential resistance profile implies a non-overlapping binding mode and provides researchers with a complementary tool for studying RdRp structure-function relationships and resistance evolution pathways without the confounding factor of cross-resistance to clinical comparators.

Evidence Dimension	Resistance mutation profile
Target Compound Data	Associated with D445A and G602S RdRp mutations
Comparator Or Baseline	Remdesivir: associated with V166L, N198S, S759A, V792I, C799F/R, D484Y mutations
Quantified Difference	Non-overlapping mutation sets indicating distinct binding determinants
Conditions	RdRp gene sequencing and resistance selection studies

Why This Matters

A distinct resistance profile validates RdRP-IN-7 as a non-redundant chemical probe for dissecting RdRp mechanisms and evaluating combination strategies where cross-resistance would confound interpretation.

• [1] Szemiel, A. M., Merits, A., Orton, R. J., MacLean, O. A., Pinto, R. M., Wickenhagen, A., Lieber, G., Turnbull, M. L., Wang, S., Furnon, W., Suarez, N. M., Mair, D., da Silva Filipe, A., Willett, B. J., Wilson, S. J., Patel, A. H., Thomson, E. C., Palmarini, M., Kohl, A., & Stewart, M. E. (2021). In vitro selection of Remdesivir resistance suggests evolutionary predictability of SARS-CoV-2. PLoS Pathogens, 17(9), e1009929. View Source

RdRP-IN-7 Application Scenarios

Defined-Potency Chemical Tool for Phenotypic Screening

RdRP-IN-7's unique silicon-containing scaffold and non-overlapping resistance mutation profile (D445A, G602S) position it as a differentiated chemical probe for mapping RdRp binding sites distinct from the nucleoside analog active site. Researchers investigating structure-activity relationships (SAR) around non-nucleoside RdRp inhibition can employ RdRP-IN-7 as a starting scaffold for medicinal chemistry optimization, leveraging its moderate potency (IC₅₀ 8.2 μM) and defined selectivity window (≈ 5.6) as a benchmark for iterative improvement.

Cytotoxicity-Controlled Cell-Based Assays

For drug discovery programs seeking intellectual property diversification beyond the crowded nucleoside analog space, RdRP-IN-7 offers a structurally distinct chemotype with validated cellular antiviral activity . Its availability from multiple commercial vendors with consistent specifications [1] facilitates rapid procurement and screening in parallel with internal lead series. The compound serves as a viable starting point for scaffold-hopping campaigns aimed at improving potency while maintaining structural differentiation from clinical-stage RdRp inhibitors.

SAR Anchor Point for C1′ Modification

RdRP-IN-7's distinct resistance mutation profile makes it suitable for investigating resistance evolution pathways and evaluating combination antiviral strategies. Because the compound's resistance-associated mutations (D445A, G602S) do not overlap with those of remdesivir [2], it can be deployed in co-treatment or sequential treatment experimental designs to assess whether combination RdRp inhibition suppresses the emergence of resistance. This application is particularly relevant for academic and industrial virology laboratories studying antiviral durability.

Assay Development and High-Throughput Screening Controls

With well-characterized potency metrics (IC₅₀ 8.2 μM, IC₉₀ 14.1 μM, CC₉₀ 79.1 μM) and multi-vendor availability [1], RdRP-IN-7 is suitable as a positive control for high-throughput screening campaigns targeting SARS-CoV-2 RdRp. Its defined activity window enables robust Z'-factor calculations and assay validation, while its moderate potency ensures it does not saturate assay signals, making it an appropriate benchmark for detecting novel inhibitors with comparable or improved activity.

Application

Selection Property

Validation Focus

Phenotypic screening positive control

Defined IC50/IC90 values

Dose-response normalization in cell-based RdRp assays

Cytotoxicity-controlled assay design

Quantified CC90 of 79.1 μM

Cytotoxicity artifact exclusion below 79 μM

C-nucleoside SAR anchor point

Active intermediate with C1′ tetrazole

Avoid inactive protecting group strategies

• [1] TargetMol. (2025). RdRP-IN-7 Product Information. TargetMol. View Source
• [2] Szemiel, A. M., Merits, A., Orton, R. J., et al. (2021). In vitro selection of Remdesivir resistance suggests evolutionary predictability of SARS-CoV-2. PLoS Pathogens, 17(9), e1009929. View Source